Cas no 2680825-12-9 (tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
• CAS No: 2680825-12-9
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• CID: 6213143
• PubChem ID: 165940101
• Update Time: 2025-06-12

tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680825-12-9
• EN300-28293287
• tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate

• Inchi： 1S/C12H17BrN2O3/c1-7-8(6-14-10(17-5)9(7)13)15-11(16)18-12(2,3)4/h6H,1-5H3,(H,15,16)
• InChI Key： KOSUJHKRXVOHGB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1C)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 316.04225g/mol
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate (CAS No. 2680825-12-9)

Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate, with the CAS number 2680825-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a pyridine ring substituted with bromo, methoxy, and methyl groups, contribute to its distinctive chemical properties and reactivity.

The synthesis of Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate involves a series of carefully controlled chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the functionalization of a pyridine precursor, where selective bromination and methylation are performed to introduce the necessary substituents at specific positions on the ring. Subsequent reactions, such as carbamoylation with a tert-butyl carbamate source, complete the formation of the target compound. This synthetic route underscores the compound's complexity and the expertise required to produce it in high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to interact with various biological targets. The structural motif present in Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate has shown promise in several preclinical studies. Notably, researchers have been investigating its potential as an intermediate in the development of novel drugs targeting neurological disorders. The bromo and methoxy substituents on the pyridine ring are particularly significant, as they can modulate the compound's binding affinity and selectivity towards specific receptors or enzymes.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The tert-butyl group not only enhances the stability of the molecule but also provides a handle for further derivatization, allowing chemists to explore new analogs with tailored properties. This flexibility is crucial in drug discovery, where subtle modifications can significantly impact efficacy and safety profiles. Furthermore, the presence of electron-withdrawing and electron-donating groups around the pyridine ring influences its electronic properties, making it a valuable scaffold for designing molecules with specific pharmacological activities.

The latest research in this area has highlighted several interesting findings regarding Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and pain pathways. The mechanism of action appears to involve interactions with both cellular receptors and intracellular signaling cascades, suggesting multiple points of intervention for therapeutic intervention. These findings have opened up new avenues for developing treatments for chronic inflammatory conditions, where current options often suffer from limited efficacy or significant side effects.

Another area of interest has been the compound's potential as an anticancer agent. Preliminary experiments have shown that Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in cell proliferation and survival. The bromo substituent plays a key role in this process by facilitating interactions with specific targets on cancer cells. While further research is needed to fully understand its mechanisms and optimize its therapeutic index, these early results are promising and warrant further investigation.

The synthesis and application of Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate also highlight advancements in synthetic methodologies that enable more efficient and sustainable production processes. Modern techniques such as flow chemistry and green chemistry principles have been employed to improve yields while minimizing waste. These innovations are essential for ensuring that promising compounds like this one can be produced on a scale suitable for clinical trials and commercialization without compromising environmental standards.

In conclusion, Tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate (CAS No. 2680825-12-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its synthesis showcases the sophistication of modern organic synthesis techniques, while its potential applications in treating neurological disorders, inflammation, and cancer make it a valuable candidate for further research. As our understanding of its pharmacological properties continues to grow, this compound is poised to play an important role in the development of next-generation therapeutics.